Cas no 21388-93-2 (Benzenemethanol, 3-chloro-, acetate)

• Product Name: Benzenemethanol, 3-chloro-, acetate
• CAS No: 21388-93-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 1401023
• PubChem ID: 11217649
• Update Time: 2025-04-20

Benzenemethanol, 3-chloro-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-, acetate
• SCHEMBL2659547
• 21388-93-2
• (3-chlorophenyl)methyl Acetate
• (3-chlorophenyl)methylAcetate
• XLMVMSDHBQJNTL-UHFFFAOYSA-N
• 3-chlorobenzyl acetate

• Inchi： 1S/C9H9ClO2/c1-7(11)12-6-8-3-2-4-9(10)5-8/h2-5H,6H2,1H3
• InChI Key： XLMVMSDHBQJNTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC(C)=O

Computed Properties

• Exact Mass: 202.03973
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 57.53